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Compound of Interest

Compound Name: 6-Methyl-2-pyridinemethanol

Cat. No.: B071962

This in-depth technical guide provides a detailed analysis of the spectroscopic data of 6-
Methyl-2-pyridinemethanol, a key intermediate in pharmaceutical and agrochemical
synthesis. Designed for researchers, scientists, and drug development professionals, this
document offers a thorough examination of the Nuclear Magnetic Resonance (NMR), Infrared
(IR), and Mass Spectrometry (MS) data for this compound, underpinned by field-proven
insights and experimental best practices.

Introduction

6-Methyl-2-pyridinemethanol (CAS No. 1122-71-0) is a substituted pyridine derivative with
the molecular formula C7HoNO and a molecular weight of 123.15 g/mol .[1] Its structure,
featuring a methyl group and a hydroxymethyl group on the pyridine ring, makes it a versatile
building block in organic synthesis. Accurate spectroscopic characterization is paramount for
confirming its identity, purity, and for understanding its chemical behavior in various
applications. This guide provides a comprehensive overview of its 1H NMR, 13C NMR, IR, and
MS spectra, offering a foundational reference for its use in research and development.

Molecular Structure and Key Features

The structural arrangement of functional groups in 6-Methyl-2-pyridinemethanol dictates its
characteristic spectroscopic signatures. Understanding this relationship is crucial for accurate
data interpretation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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